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Compound of Interest |

4-Ethoxybenzylmagnesium
Compound Name:
chloride
CAS No.: 126508-26-7
Cat. No.: B142792
. J

Executive Summary

This technical guide serves as a comprehensive safety and operational manual for 4-
Ethoxybenzylmagnesium chloride, a highly reactive organometallic reagent used in organic
synthesis (Grignard reaction). Due to its pyrophoric potential and violent reactivity with protic
sources, this compound requires strict adherence to air-free (Schlenk) techniques. This
document integrates GHS-compliant safety data with field-proven experimental protocols to
ensure researcher safety and data integrity.

Section 1: Chemical Identification & Composition
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Parameter

Specification

Product Name

4-Ethoxybenzylmagnesium chloride (Solution)

Synonyms

(4-Ethoxybenzyl)magnesium chloride; p-

Ethoxybenzylmagnesium chloride

General Formula

CoH11CIMg

Molecular Weight ~194.94 g/mol (Solute only)
Not Listed (Analogous to 4-
CAS Number Methoxybenzylmagnesium chloride: 38769-92-

5)

Precursor CAS

4-Ethoxybenzyl chloride (6653-80-1)

Common Solvents

Tetrahydrofuran (THF) or Diethyl Ether (Et20)

Concentration

Typically 0.25M -1.0 M

Section 2: Hazard Assessment (GHS Classification)

Signal Word:DANGER

Core Hazards

This reagent is a Class 4.3 Water-Reactive Substance and a Flammable Liquid.
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Hazard Class Category H-Code Hazard Statement

In contact with water
) releases flammable
Water-Reactive Cat. 1 H260 ]
gases which may

ignite spontaneously.

Highly flammable
Flammable Liquid Cat.[1] 2 H225 liquid and vapor
(Solvent-dependent).

Causes severe skin
Skin Corrosion Cat.[2] 1B H314 burns and eye
damage.[3]

May cause respiratory
STOT - SE Cat. 3 H335/336 irritation; May cause
drowsiness (Solvent).

The "Induction Period" Risk

o Mechanism: When preparing this reagent in situ, the reaction between Magnesium (Mg) and
the halide (4-Ethoxybenzyl chloride) often displays an induction period where no reaction
occurs, followed by a sudden, violent exotherm ("runaway").

« Control: Never add the entire halide volume at once. Add 5-10% to initiate (look for
turbidity/heat), then proceed with dropwise addition.

Section 3: Safe Handling Protocols (Schlenk
Technique)

Core Directive:Oxygen and moisture are the primary failure modes. All transfers must occur
under a positive pressure of inert gas (Nitrogen or Argon).

Experimental Workflow: Cannula Transfer

The following diagram illustrates the closed-loop transfer method required to move the reagent
from a storage vessel to a reaction flask without atmospheric exposure.
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lief Vent Needle
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Figure 1: Positive pressure cannula transfer workflow to prevent pyrophoric ignition.

Step-by-Step Protocol

o Glassware Prep: Flame-dry all glassware under vacuum; backfill with Argon (3 cycles).
e Pressure Check: Ensure the Schlenk line bubbler is active.

e Septum Integrity: Inspect septa on the Sure/Seal™ bottle. If pierced multiple times, replace
under counter-flow of gas.

e Transfer:

o

Insert a gas inlet needle into the source bottle to pressurize it.

[¢]

Insert the cannula (double-ended needle) into the source liquid.

[¢]

Insert the other end into the receiving flask.

[e]

Mechanism:[4][5] The pressure differential drives the liquid. Do not aspire with a syringe
for volumes >10mL to avoid plunger failure.

Section 4: Emergency Response Framework

Fire Class:Class D (Combustible Metal) & Class B (Flammable Liquid).
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Firefighting Logic

o DO NOT USE WATER. Water reacts with the Grignard reagent to produce Hydrogen gas (

) and heat, causing an explosion.

e DO NOT USE CO:. Burning Magnesium can react with Carbon Dioxide.

e Primary Agent: Dry Sand, Met-L-X, or Class D extinguisher.

Spill Control (Quenching)

If a spill occurs, the reagent must be chemically neutralized ("quenched") before disposal.
Quenching Reaction:

Protocol:

 Isolate: Evacuate the immediate area.

o Dilute: If safe, cover the spill with dry sand to absorb the liquid and minimize surface area.

o Neutralize:

[e]

Transfer the sand/reagent mixture to a beaker in a fume hood.

o

Add Isopropanol (IPA) slowly. IPA reacts slower than water.

o

Once bubbling ceases, add Methanol.

[¢]

Finally, add Water dropwise.
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Spill Detected

Use Dry Sand / Class D Cover with Dry Sand
NO WATER / NO CO2 or Vermiculite

l

Transfer to Fume Hood

Add Isopropanol (Slowly)

Add Water (Dropwise)

Adjust pH -> Chemical Waste
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Figure 2: Decision logic for Grignard reagent spill response.

Section 5: Storage & Stability

o Temperature: Store at 2°C — 8°C (Refrigerated).

* Atmosphere: Strictly under Nitrogen or Argon.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b142792?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

o Shelf Life: Grignard reagents can degrade over time, forming precipitates (Mg salts). Titrate

before use if stored >3 months.

 Incompatibility:

o Protic Solvents: Water, Alcohols, Amines.

o Oxidizers: Oxygen, Peroxides.

o Electrophiles: CO2z, Acetone, Ethyl Acetate (unless intended for reaction).

Section 6: Exposure Controls & PPE

PPE Category Requirement Rationale
) ] ) ] Standard Nitrile degrades
Laminate Film (Silver Shield) o )
Gloves rapidly in THF. Double gloving

or Supported Nitrile

recommended.

Eye Protection

Chemical Goggles + Face
Shield

Risk of violent
splashing/explosion. Safety

glasses are insufficient.

Body

Flame-Resistant (Nomex) Lab
Coat

Standard cotton/poly coats can

wick flammable solvents.

Respiratory

Fume Hood (Face Velocity
>100 fpm)

Inhalation of THF vapors

causes CNS depression.

Section 7: Transport Information (DOT/IATA)

Proper Shipping Name: Organometallic substance, liquid, water-reactive, flammable.[6]

UN Number:UN 3399 (Preferred) or UN 2924
Hazard Class:4.3 (Water Reactive)
Subsidiary Risk:3 (Flammable Liquid)[1][7]

Packing Group:l (High Danger)[7]
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¢ Labeling: "Dangerous When Wet" + "Flammable Liquid"
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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